![molecular formula C27H22N2O6 B4740894 4-[(2-{[1-(3,4-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid](/img/structure/B4740894.png)
4-[(2-{[1-(3,4-dimethylphenyl)-2,4,6-trioxotetrahydro-5(2H)-pyrimidinylidene]methyl}phenoxy)methyl]benzoic acid
Description
Synthesis Analysis
The synthesis of complex organic molecules like the one described often involves multi-step chemical reactions, starting from simpler precursors. For example, Baul et al. (2009) explored the synthesis of azo-benzoic acids, utilizing spectroscopic techniques (UV–VIS, IR, NMR) for characterization, indicating a similar approach could be applied to our compound of interest (Baul, Das, Chandra, Mitra, & Pyke, 2009).
Molecular Structure Analysis
The determination of molecular structure often employs techniques such as X-ray crystallography and spectroscopy. For instance, Moser, Bertolasi, & Vaughan (2005) used single-crystal X-ray diffraction to elucidate the structure of a complex molecule, showcasing disorder within certain groups, a method likely useful for our compound as well (Moser, Bertolasi, & Vaughan, 2005).
Chemical Reactions and Properties
Chemical reactions and properties of complex molecules can be diverse, depending on the functional groups present. Korsatko et al. (1976) provided insights into the reactions and properties of tetrahydro-4-phenylspiro compounds, suggesting similar investigative approaches could be relevant (Korsatko, Knopp, Fuchsgruber, & Zigeuner, 1976).
Physical Properties Analysis
The study of physical properties, including melting points, solubility, and crystalline structure, is crucial for understanding a compound's behavior under different conditions. Gindy, Baghos, & Shaban (1970) explored the condensation reactions to form benzo[c]fluorenones, a study which indirectly might offer insights into methodologies for analyzing physical properties of complex compounds (Gindy, Baghos, & Shaban, 1970).
Chemical Properties Analysis
Chemical properties, including reactivity with various reagents, stability, and pH-dependent behavior, are essential for fully understanding a compound's applications and safety. Wang et al. (2006) synthesized and characterized novel polyimides, offering a glimpse into such analyses for complex organic molecules (Wang, Li, Ma, Zhang, & Gong, 2006).
properties
IUPAC Name |
4-[[2-[(E)-[1-(3,4-dimethylphenyl)-2,4,6-trioxo-1,3-diazinan-5-ylidene]methyl]phenoxy]methyl]benzoic acid | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C27H22N2O6/c1-16-7-12-21(13-17(16)2)29-25(31)22(24(30)28-27(29)34)14-20-5-3-4-6-23(20)35-15-18-8-10-19(11-9-18)26(32)33/h3-14H,15H2,1-2H3,(H,32,33)(H,28,30,34)/b22-14+ | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WPANNHIHSDCIGZ-HYARGMPZSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=CC=C3OCC4=CC=C(C=C4)C(=O)O)C(=O)NC2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=CC=C3OCC4=CC=C(C=C4)C(=O)O)/C(=O)NC2=O)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C27H22N2O6 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
470.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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